![molecular formula C22H25N3O4S B284502 N-cyclohexyl-2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide](/img/structure/B284502.png)
N-cyclohexyl-2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclohexyl-2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide is a synthetic compound that has been used extensively in scientific research due to its unique properties. This compound is a thieno[2,3-d]pyrimidine derivative, which has been shown to have potential applications in the field of medicinal chemistry.
Mechanism of Action
The mechanism of action of N-cyclohexyl-2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide involves the inhibition of various enzymes and signaling pathways involved in inflammation, pain, and tumor growth. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins, which are known to play a role in inflammation and pain. It has also been shown to inhibit the activity of various signaling pathways, including the nuclear factor-kappa B (NF-κB) pathway, which is involved in the regulation of inflammation and tumor growth.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. This compound has been shown to reduce inflammation and pain in various animal models of inflammation and pain. It has also been shown to inhibit tumor growth and induce apoptosis in various cancer cell lines. Additionally, this compound has been shown to improve cognitive function and reduce oxidative stress in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-cyclohexyl-2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide in lab experiments is its potent activity and specificity. This compound has been shown to exhibit potent anti-inflammatory, analgesic, and anti-tumor activities, making it a valuable tool for studying these processes in vitro and in vivo. However, one of the limitations of using this compound is its relatively high cost and limited availability, which may limit its use in some research settings.
Future Directions
There are several future directions for the research of N-cyclohexyl-2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide. One potential direction is the further exploration of its potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Another potential direction is the development of more potent and selective analogs of this compound, which may have improved pharmacological properties. Additionally, the elucidation of the molecular mechanisms underlying the activity of this compound may lead to the development of novel therapeutic strategies for the treatment of various diseases.
Synthesis Methods
The synthesis of N-cyclohexyl-2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide involves the reaction of 3,4-dimethoxybenzaldehyde with cyclohexylamine, followed by the reaction of the resulting imine with ethyl 2-bromoacetate. The resulting compound is then subjected to a series of reactions, including cyclization, deprotection, and acetylation, to yield the final product.
Scientific Research Applications
N-cyclohexyl-2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has been shown to exhibit potent anti-inflammatory, analgesic, and anti-tumor activities. It has also been shown to have potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
Properties
Molecular Formula |
C22H25N3O4S |
---|---|
Molecular Weight |
427.5 g/mol |
IUPAC Name |
N-cyclohexyl-2-[5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3-yl]acetamide |
InChI |
InChI=1S/C22H25N3O4S/c1-28-17-9-8-14(10-18(17)29-2)16-12-30-21-20(16)22(27)25(13-23-21)11-19(26)24-15-6-4-3-5-7-15/h8-10,12-13,15H,3-7,11H2,1-2H3,(H,24,26) |
InChI Key |
SDWGTERTICUEGK-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)C2=CSC3=C2C(=O)N(C=N3)CC(=O)NC4CCCCC4)OC |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=CSC3=C2C(=O)N(C=N3)CC(=O)NC4CCCCC4)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.